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Compound of Interest

Compound Name: Tetrapropylammonium hydroxide

Cat. No.: B147502 Get Quote

Tetrapropylammonium Hydroxide: A Technical
Guide to Safe Laboratory Handling
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Tetrapropylammonium hydroxide (TPAOH) in a laboratory setting. Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
Tetrapropylammonium hydroxide is a strong base that is classified as a hazardous

substance.[1] It is corrosive and can cause severe skin burns and serious eye damage.[2][3][4]

[5][6] Ingestion may be harmful and can cause chemical burns in the mouth and

gastrointestinal tract.[1] While primarily a contact hazard, inhalation of mists or vapors can be

destructive to the mucous membranes and upper respiratory tract.[2]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3][5][6]

Signal Word: Danger[2][5][7]
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Physical and Chemical Properties
Understanding the physical and chemical properties of TPAOH is essential for its safe handling

and storage.

Property Value Reference

Molecular Formula C12H29NO [2][6]

Molecular Weight 203.36 g/mol [2][6]

Appearance

Typically supplied as an

aqueous solution. Can be a

white powder in its hydrated

solid form.

[1]

Density (1.0M in H₂O) 1.012 g/mL at 25 °C

Refractive Index (1.0M in H₂O) n20/D 1.3716

Flash Point
Not applicable (non-

flammable)
[7]

Safe Handling and Storage Protocols
Handling Procedures

Ventilation: Always handle Tetrapropylammonium hydroxide in a well-ventilated area,

preferably within a chemical fume hood.[4][8]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes

chemical-resistant gloves (e.g., PVC or neoprene), safety goggles and a face shield, and a

lab coat or chemical-resistant apron.[1][2][5][8]

Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[1] Do not

get the substance in your eyes, on your skin, or on your clothing.[4][8]

General Hygiene: Do not eat, drink, or smoke in areas where TPAOH is handled.[1] Wash

hands thoroughly after handling.[1][5] Contaminated clothing should be removed and

laundered before reuse.[1][3]
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Storage Requirements
Container: Store in the original, tightly sealed container.[1][8]

Location: Store in a cool, dry, and well-ventilated area designated as a corrosives storage

area.[1][4][8]

Incompatible Materials: Store away from strong acids, oxidizing agents, copper, and

aluminum and its alloys.[1]

Inspection: Regularly inspect containers for any signs of damage or leaks.[1]

Personal Protective Equipment (PPE) Specifications
The selection of appropriate PPE is crucial to prevent exposure to Tetrapropylammonium
hydroxide.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[1][5]

Protects against splashes and

vapors, preventing severe eye

damage.

Skin Protection

Chemical-resistant gloves

(e.g., PVC, neoprene, or

rubber).[1] A lab coat or a PVC

apron should be worn.[1] A full

chemical-resistant suit may be

necessary for severe exposure

risks.[1]

Prevents direct skin contact

and chemical burns.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and mists

should be used if ventilation is

inadequate or for spill cleanup.

[1][8][9]

Protects the respiratory tract

from harmful mists and vapors.
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Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][4]

[5] Remove contact lenses if present and easy

to do.[2][3] Seek immediate medical attention.[2]

[4][5]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected area with soap and plenty

of water for at least 15 minutes.[2][5] Seek

immediate medical attention.[2][4][5]

Inhalation

Move the person to fresh air.[2][3][5] If breathing

is difficult, give oxygen.[10] If not breathing, give

artificial respiration.[2][5] Seek immediate

medical attention.[2][3][4]

Ingestion

Do NOT induce vomiting.[2][3][5] Rinse mouth

with water.[2][5] Never give anything by mouth

to an unconscious person.[2][5] Seek immediate

medical attention.[2][3][4]

Spill Response
Proper spill response is essential to prevent the spread of contamination and exposure to

personnel.

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.
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Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[2][5]

Carefully collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.[1][5]

Clean the spill area with water.

Ventilate the area.

Major Spills:

Evacuate the entire area and activate the nearest fire alarm.

Call emergency responders and inform them of the nature and location of the spill.[1]

Prevent entry into the spill area.

Only trained personnel with appropriate PPE, including self-contained breathing

apparatus, should attempt to clean up a major spill.[1][4]

Toxicological Information
Tetrapropylammonium hydroxide is a corrosive substance. The primary toxicological

concern is severe damage to tissues upon contact.
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Effect Description

Acute Toxicity

May be harmful if swallowed, inhaled, or

absorbed through the skin.[2] No specific LD50

or LC50 data is readily available in the provided

search results.

Skin Corrosion/Irritation Causes severe skin burns.[2][4][5]

Serious Eye Damage/Irritation Causes serious eye damage and burns.[1][2][4]

Respiratory Sensitization

Inhalation of mists or vapors can be extremely

destructive to the tissues of the mucous

membranes and upper respiratory tract.[2]

Carcinogenicity

This product is not identified as a carcinogen or

potential carcinogen by ACGIH, NTP, or OSHA.

[2]

Experimental Workflow: Standard Operating
Procedure for Handling TPAOH
The following diagram outlines the standard operating procedure for safely handling

Tetrapropylammonium hydroxide in a laboratory setting.
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Preparation Handling Cleanup & Disposal

Emergency Response

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat) Verify Fume Hood is Operational Gather All Necessary Materials Locate Emergency Shower

and Eyewash Station
Carefully Transfer TPAOH

in Fume Hood Perform Experimental Procedure Securely Cap TPAOH Container

Spill Occurs
If Spill

Personnel Exposure

If Exposure

Decontaminate Glassware
and Work Area

Dispose of Waste in
Labeled Hazardous Waste Container

Doff and Dispose of
Contaminated PPE Wash Hands Thoroughly

Notify Supervisor and
Emergency Services

Administer First Aid

Evacuate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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